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Compound of Interest

Compound Name: mSIRK (L9A)

Cat. No.: B12369477 Get Quote

For researchers, scientists, and drug development professionals utilizing mSIRK (L9A), a cell-

permeable, N-myristoylated G-Protein Binding Peptide, understanding the proper disposal

procedures is crucial for maintaining a safe and compliant laboratory environment. This guide

provides essential safety and logistical information for the handling and disposal of this non-

hazardous peptide.

According to safety data sheets, mSIRK (L9A) is not classified as a hazardous substance

under the Occupational Safety and Health Administration (OSHA) standard "Hazard

Communication" 29 CFR 1910.1200 in the United States, nor does it meet the criteria for a

controlled product under WHMIS in Canada.[1][2] Consequently, a Material Safety Data Sheet

(MSDS) is not required for this product.[1][2]

While mSIRK (L9A) is not considered hazardous, it is imperative to follow standard laboratory

practices for the disposal of all chemical waste to ensure safety and environmental

responsibility.

Handling and Storage Summary
To ensure the integrity of mSIRK (L9A) and the safety of laboratory personnel, proper handling

and storage are essential.
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Parameter Specification Source

Form Lyophilized solid

Color White

Solubility DMSO: 5 mg/mL [3]

Storage Temperature (Powder)
-80°C for 2 years, -20°C for 1

year
[4]

Storage Temperature (in

solvent)

-80°C for 6 months, -20°C for 1

month
[4]

Reconstituted Solution Stability

Stock solutions are stable for

up to 4 months at -20°C. It is

recommended to aliquot and

freeze after reconstitution.

Disposal Protocol for mSIRK (L9A)
The following step-by-step procedure outlines the recommended disposal plan for mSIRK
(L9A) and its solutions.

Assess the Waste Stream: Determine if the mSIRK (L9A) waste is in solid (lyophilized

powder) or liquid (solubilized in a solvent like DMSO) form.

Consult Local Regulations: Before proceeding, always consult your institution's

Environmental Health & Safety (EHS) guidelines and local regulations for chemical waste

disposal. While mSIRK (L9A) itself is not hazardous, the solvent used for reconstitution may

have specific disposal requirements.

Disposal of Solid mSIRK (L9A): Unused or expired lyophilized mSIRK (L9A) powder can

typically be disposed of as non-hazardous solid waste.

Ensure the primary container is securely sealed.

Place the sealed container in a secondary container labeled "Non-hazardous laboratory

waste."
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Disposal of mSIRK (L9A) Solutions:

Aqueous Solutions: If mSIRK (L9A) is dissolved in a non-hazardous aqueous buffer, it can

likely be disposed of down the drain with copious amounts of water, provided your local

wastewater treatment facility permits it.[5]

Solvent Solutions (e.g., DMSO): If mSIRK (L9A) is dissolved in a solvent such as DMSO,

the disposal method is dictated by the hazards of the solvent. DMSO is a combustible

liquid and should not be disposed of down the drain. This waste stream must be collected

as hazardous chemical waste.

Collect the solution in a designated, properly labeled hazardous waste container. The

label should clearly indicate the contents, including the solvent and the peptide.

Store the waste container in a designated satellite accumulation area until it is collected

by your institution's EHS personnel.[6]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of mSIRK
(L9A).
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Start: mSIRK (L9A) Waste

Is the waste solid
(lyophilized powder)?

Dispose as non-hazardous
solid waste.

Yes

Is the solvent aqueous
and non-hazardous?

No (Liquid)

End

Check local regulations.
If permitted, dispose down
drain with copious water.

Yes

Collect as hazardous
chemical waste (solvent dictates hazard).

No

Click to download full resolution via product page

mSIRK (L9A) Disposal Decision Workflow

By adhering to these guidelines, laboratory professionals can ensure the safe and compliant

disposal of mSIRK (L9A), contributing to a secure and sustainable research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. merckmillipore.com [merckmillipore.com]

2. merckmillipore.com [merckmillipore.com]

3. G蛋白βγ 结合肽，mSIRK A cell-permeable, N-myristoylated G-protein βγ selective binding
peptide that disrupts the interaction between α and βγ subunits and promotes the α subunit
dissociation without stimulating nucleotide exchange. | Sigma-Aldrich [sigmaaldrich.cn]

4. medchemexpress.com [medchemexpress.com]

5. Proper Drain Disposal of Chemicals: Guidelines and Best Practices | Lab Manager
[labmanager.com]

6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines
[cwu.edu]

To cite this document: BenchChem. [Proper Disposal of mSIRK (L9A): A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12369477#msirk-l9a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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